Cas no 54773-83-0 (Erysophorine)

Erysophorine structure
Erysophorine structure
Product name:Erysophorine
CAS No:54773-83-0
MF:C32H38N3O4
MW:528.661828517914
CID:2670551

Erysophorine Chemical and Physical Properties

Names and Identifiers

    • 1,2,6,7-Tetradehydro-3β,16-dimethoxyerythrinan-15-ol [(S)-α-trimethylammonio-1H-indole-3-propanoate]
    • Erysophorine
    • Inchi: 1S/C32H38N3O4/c1-35(2,3)28(16-22-20-33-27-9-7-6-8-25(22)27)31(36)39-30-18-26-21(17-29(30)38-5)12-14-34-15-13-23-10-11-24(37-4)19-32(23,26)34/h6-11,13,17-18,20,24,28,33H,12,14-16,19H2,1-5H3/q+1/t24-,28-,32-/m0/s1
    • InChI Key: UWBLKEXHFMXSHI-FYMVNZAOSA-N
    • SMILES: O(C)[C@H]1C=CC2=CCN3CCC4C=C(C(=CC=4[C@@]32C1)OC([C@H](CC1=CNC2C=CC=CC1=2)[N+](C)(C)C)=O)OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 8
  • Complexity: 975
  • Topological Polar Surface Area: 63.8

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